Cas no 220462-29-3 (4-(4-methyl-1H-imidazol-1-yl)-Benzoic acid)
220462-29-3 structure
Product Name:4-(4-methyl-1H-imidazol-1-yl)-Benzoic acid
CAS No:220462-29-3
MF:C11H10N2O2
MW:202.209302425385
CID:1109226
Update Time:2024-07-25
4-(4-methyl-1H-imidazol-1-yl)-Benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-(4-methyl-1H-imidazol-1-yl)-Benzoic acid
- Benzoic acid, 4-(4-methyl-1H-imidazol-1-yl)-
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- Inchi: 1S/C11H10N2O2/c1-8-6-13(7-12-8)10-4-2-9(3-5-10)11(14)15/h2-7H,1H3,(H,14,15)
- InChI Key: IWIQFRZKJADLEI-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(N2C=NC(C)=C2)C=C1
Computed Properties
- Exact Mass: 202.0743
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 413.4±28.0 °C(Predicted)
- PSA: 55.12
- pka: 3.65±0.10(Predicted)
4-(4-methyl-1H-imidazol-1-yl)-Benzoic acid Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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